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Compound of Interest

Compound Name: prim-O-Glucosylangelicain

Cat. No.: B1150786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
prim-O-Glucosylangelicain is a naturally occurring chromone glycoside.[1] This technical

guide synthesizes the currently available physicochemical data for prim-O-
Glucosylangelicain (CAS 85889-15-2). Despite its documented isolation and structural

elucidation, publicly accessible information regarding its specific biological activities, associated

signaling pathways, and detailed experimental protocols for bioassays is notably scarce. This

document provides a summary of its known properties and serves as a foundational resource

for researchers initiating studies on this compound.

Physicochemical Properties
The fundamental physicochemical properties of prim-O-Glucosylangelicain have been

compiled from various chemical supplier databases. These properties are essential for its

handling, formulation, and experimental design.
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Property Value Source(s)

CAS Number 85889-15-2 [1][2][3][4][5]

Molecular Formula C₂₁H₂₆O₁₁ [2][3][4]

Molecular Weight 454.4 g/mol [2]

IUPAC Name

(2S)-4-hydroxy-2-(2-

hydroxypropan-2-yl)-7-

[[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxymethyl]-2,3-

dihydrofuro[3,2-g]chromen-5-

one

[2][3][4]

SMILES

CC(C)

(C1CC2=C(O1)C=C3C(=C2O)

C(=O)C=C(O3)COC4C(C(C(C(

O4)CO)O)O)O)O

[2]

Physical Description Powder [2]

Purity >98% [2]

Solubility

Information not available.

General advice suggests

warming to 37°C and using an

ultrasonic bath to aid

dissolution.

[2]

Storage

Store in a sealed, cool, and dry

condition. Stock solutions can

be stored at -20°C for several

months.

[2]

Natural Source and Isolation
prim-O-Glucosylangelicain is a natural product isolated from the roots of Cimicifuga foetida L.

[1][4][6], a plant species used in traditional medicine. The structure of prim-O-
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Glucosylangelicain was established through spectroscopic and chemical methods, with its

initial characterization reported in a 1983 publication in the Chemical & Pharmaceutical

Bulletin.[1]

Biological Activity and Signaling Pathways
As of the latest available data, there is a significant lack of published research detailing the

specific biological activities of prim-O-Glucosylangelicain. While other compounds isolated

from Cimicifuga foetida have been investigated for various pharmacological effects, this

particular chromone glycoside has not been the subject of extensive biological screening or

mechanism of action studies. Therefore, no information on its associated signaling pathways

can be provided at this time.

Experimental Protocols
Due to the absence of published studies on the biological activity of prim-O-
Glucosylangelicain, specific experimental protocols for its bioassays are not available. For

researchers interested in investigating this compound, a general workflow for the isolation and

characterization of natural products is suggested below.
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Figure 1. A generalized workflow for the isolation, characterization, and initial biological
screening of a natural product like prim-O-Glucosylangelicain.

Conclusion and Future Directions
prim-O-Glucosylangelicain is a well-characterized chemical entity in terms of its structure and

physicochemical properties. However, a significant knowledge gap exists regarding its

biological functions. This presents an opportunity for further research to explore its potential

pharmacological activities. Future studies could involve a broad range of in vitro and in vivo

screening assays to elucidate its bioactivity profile and to identify any potential therapeutic

applications. The detailed structural information available provides a solid foundation for such

investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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